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Compound of Interest

Compound Name: Muskone

Cat. No.: B1676871 Get Quote

Technical Support Center: Muskone
Solubilization
This guide provides researchers, scientists, and drug development professionals with

troubleshooting strategies and frequently asked questions (FAQs) to overcome solubility

challenges with Muskone in aqueous buffers.

Frequently Asked Questions (FAQs)
Q1: What is Muskone and what are its basic properties?

Muskone (3-methylcyclopentadecanone) is a macrocyclic ketone that is the primary contributor

to the odor of deer musk.[1] It is an oily, colorless to pale yellow liquid used extensively in

perfumery and studied for various pharmacological activities.[2][3] Due to its chemical

structure, it is highly hydrophobic.

Q2: Why is Muskone poorly soluble in aqueous buffers?

Muskone's poor aqueous solubility stems from its chemical structure. It is a large, 15-

membered carbon ring with a methyl group, making it a non-polar, lipophilic (fat-loving)

molecule.[1] Its high Log P value, a measure of lipophilicity, confirms its preference for non-

polar environments over water.[4] Molecules like Muskone are very slightly soluble in water

and miscible with alcohols like ethanol.
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Physicochemical Properties of Muskone

Property Value Reference

Molecular Formula C₁₆H₃₀O

Molecular Weight 238.41 g/mol

Appearance
Colorless to pale yellow oily

liquid

Log P 6.2 - 6.6

Water Solubility Very slightly soluble

Boiling Point 328-329 °C

| Organic Solvent Solubility | Very soluble in ethanol, ether, and acetone | |

Troubleshooting Guide: Enhancing Muskone
Solubility
This section details various methods to improve the dissolution of Muskone in aqueous

experimental media.

Q3: I am unable to dissolve Muskone directly in my phosphate-buffered saline (PBS). What

should I do first?

Directly dissolving Muskone in aqueous buffers is not feasible due to its hydrophobicity. The

standard approach is to first prepare a concentrated stock solution in a water-miscible organic

solvent and then dilute this stock solution into your aqueous buffer.

Workflow for Preparing a Muskone Working Solution
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Step 1: Stock Solution Preparation

Step 2: Working Solution Preparation

Weigh pure Muskone (oily liquid)

Dissolve in a minimal volume
of a suitable organic solvent

(e.g., DMSO, Ethanol)

Create a high-concentration
stock solution (e.g., 10-50 mM)

Pipette a small aliquot of
the stock solution

Dilute into Buffer

Add to the final volume of
aqueous buffer with vortexing

Ensure final organic solvent
concentration is low (<1%)

to avoid cytotoxicity

Final Homogeneous
Working Solution

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Problem:
Muskone precipitates when

stock solution is diluted
in aqueous buffer

Solution Options

Use Co-solvents
(e.g., PEG, Glycerol)

Use Surfactants
(e.g., Polysorbate 20, Cremophor RH 40)

Use Cyclodextrins
(e.g., HP-β-CD)

Use Formulation Strategies
(e.g., Liposomes, Nanoparticles)

Cyclodextrin

Water-Soluble Inclusion Complex

Hydrophilic
Exterior

Hydrophobic Cavity =

Hydrophobic
Muskone Molecule +

Muskone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Muscone - Wikipedia [en.wikipedia.org]

2. Muskone | C16H30O | CID 10947 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. guidechem.com [guidechem.com]

4. ScenTree - Muscone® (CAS N° 541-91-3) [scentree.co]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1676871?utm_src=pdf-body-img
https://www.benchchem.com/product/b1676871?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Muscone
https://pubchem.ncbi.nlm.nih.gov/compound/Muskone
https://www.guidechem.com/encyclopedia/muscone-dic276903.html
https://www.scentree.co/en/Muscone%C2%AE.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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